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Methyl (5R)-5-[(1S,3aR)-3a-methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6,7,7a-hexahydroinden-1-yl]hexanoate Methyl (5R)-5-[(1S,3aR)-3a-methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6,7,7a-hexahydroinden-1-yl]hexanoate
Brand Name: Vulcanchem
CAS No.: 145372-34-5
VCID: VC0143403
InChI: InChI=1S/C18H27F3O5S/c1-12(6-4-9-16(22)25-3)13-10-11-17(2)14(13)7-5-8-15(17)26-27(23,24)18(19,20)21/h8,12-14H,4-7,9-11H2,1-3H3/t12-,13+,14?,17-/m1/s1
SMILES: CC(CCCC(=O)OC)C1CCC2(C1CCC=C2OS(=O)(=O)C(F)(F)F)C
Molecular Formula: C18H27F3O5S
Molecular Weight: 412.464

Methyl (5R)-5-[(1S,3aR)-3a-methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6,7,7a-hexahydroinden-1-yl]hexanoate

CAS No.: 145372-34-5

Cat. No.: VC0143403

Molecular Formula: C18H27F3O5S

Molecular Weight: 412.464

* For research use only. Not for human or veterinary use.

Methyl (5R)-5-[(1S,3aR)-3a-methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6,7,7a-hexahydroinden-1-yl]hexanoate - 145372-34-5

Specification

CAS No. 145372-34-5
Molecular Formula C18H27F3O5S
Molecular Weight 412.464
IUPAC Name methyl (5R)-5-[(1S,3aR)-3a-methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6,7,7a-hexahydroinden-1-yl]hexanoate
Standard InChI InChI=1S/C18H27F3O5S/c1-12(6-4-9-16(22)25-3)13-10-11-17(2)14(13)7-5-8-15(17)26-27(23,24)18(19,20)21/h8,12-14H,4-7,9-11H2,1-3H3/t12-,13+,14?,17-/m1/s1
Standard InChI Key MDZIAFLQFXRYAI-DVJFUJMWSA-N
SMILES CC(CCCC(=O)OC)C1CCC2(C1CCC=C2OS(=O)(=O)C(F)(F)F)C

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